Cas no 1570-48-5 (3-Propionylpyridine)

• Product name: 3-Propionylpyridine
• CAS No: 1570-48-5
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD00023589
• CID: 83794
• PubChem ID: 74074

3-Propionylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Propionylpyridine
• 1-Pyridin-3-yl-propan-1-one
• 3-PYRIDYL ETHYL KETONE
• ETHYL 3-PYRIDYL KETONE
• 1-(3-pyridyl)propan-1-one
• 1-(3-pyridinyl)-1-Propanone
• 1-pyridin-3-ylpropan-1-one
• 3-propanoylpyridine
• ethyl pyridin-3-yl ketone
• pyridin-3-yl-1-propanone
• 1-(pyridin-3-yl)propan-1-one
• 3-Propionyl pyridine
• 1-PROPANONE, 1-(3-PYRIDINYL)-
• VDNKJMUNLKAGAM-UHFFFAOYSA-N
• 1-Propanone, 1-(3-pyridyl)-
• ethyl-3-pyridyl ketone
• 1-(3-pyridyl)-1-prop
• 1-(3-pyridyl)-1-propanone
• AMY20737
• A810061
• EN300-118565
• F16681
• NS00025105
• EINECS 216-380-8
• AB90701
• AKOS000278625
• MS-20030
• DTXSID90166184
• J-513077
• SCHEMBL905439
• MFCD00023589
• P2090
• SY049922
• A809798
• 1570-48-5
• CS-W013351
• Q63395377
• 3-propionylpyridine, AldrichCPR
• 1-(3-Pyridinyl)-1-propanone #
• AC-15148
• FT-0616365
• BBL100507
• DB-043337
• STL554301

• MDL： MFCD00023589
• Inchi： 1S/C8H9NO/c1-2-8(10)7-4-3-5-9-6-7/h3-6H,2H2,1H3
• InChI Key： VDNKJMUNLKAGAM-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])N=C([H])C([H])=C1[H])C([H])([H])C([H])([H])[H]
• BRN： 111365

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• Surface Charge: 0
• XLogP3: 0.9
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid.
• Density: 1,114 g/cm3
• Boiling Point: 77°C/0.1mmHg(lit.)
• Flash Point: 109-112°C/10mm
• Refractive Index: 1.5240
• PSA: 29.96000
• LogP: 1.67430
• Solubility: Not determined

3-Propionylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Safety Term：S24/25

3-Propionylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Propionylpyridine

Recent Advances in the Study of 3-Propionylpyridine (CAS: 1570-48-5) in Chemical Biology and Pharmaceutical Research

3-Propionylpyridine (CAS: 1570-48-5) is a key chemical intermediate with significant applications in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to 3-Propionylpyridine, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable advancements in the study of 3-Propionylpyridine is its incorporation into the design of nicotinic acetylcholine receptor (nAChR) modulators. Researchers have demonstrated that derivatives of 3-Propionylpyridine exhibit high affinity for specific nAChR subtypes, making them promising candidates for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-Propionylpyridine-based compounds with improved blood-brain barrier permeability and reduced off-target effects.

In addition to its neurological applications, 3-Propionylpyridine has been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters explored the use of 3-Propionylpyridine derivatives as inhibitors of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The study found that certain derivatives significantly enhanced the efficacy of conventional antibiotics against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli.

The synthetic versatility of 3-Propionylpyridine has also been a focal point of recent research. Advances in catalytic methods have enabled more efficient and sustainable routes to its production. For instance, a 2022 publication in ACS Catalysis described a novel palladium-catalyzed coupling reaction that allows for the high-yield synthesis of 3-Propionylpyridine derivatives under mild conditions. This development is expected to facilitate broader exploration of its chemical space for drug discovery.

Despite these promising developments, challenges remain in the optimization of 3-Propionylpyridine-based compounds for clinical use. Issues such as metabolic stability and selectivity continue to be areas of active investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. A recent patent application (WO2023051234) disclosed a series of prodrugs derived from 3-Propionylpyridine, designed to improve pharmacokinetic profiles while maintaining therapeutic efficacy.

In conclusion, 3-Propionylpyridine (CAS: 1570-48-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from neurological therapeutics to antimicrobial agents, underscore its importance as a chemical scaffold. Future research directions are likely to focus on the development of more selective and metabolically stable derivatives, as well as the exploration of its potential in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases.